6-Ethyl-4-hydroxypyrazolo[1,5-a]pyrazine-2-carboxylic acid

• IUPAC Name: 6-ethyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C9H9N3O3/c1-2-5-4-12-7(8(13)10-5)3-6(11-12)9(14)15/h3-4H,2H2,1H3,(H,10,13)(H,14,15)
• InChI Key: SKZHTUVJKRQHCO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN2C(=CC(=N2)C(=O)O)C(=O)N1
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol

Description

“6-Ethyl-4-hydroxypyrazolo[1,5-a]pyrazine-2-carboxylic acid” is a nitrogen-containing heterocyclic compound. It is also known as “Ethyl 4-Hydroxypyrazolo [1,5-a]pyrazine-2-carboxylate” with a CAS Number: 1250443-90-3. It has a molecular weight of 207.19. The compound is a white to yellow solid.

Molecular Structure Analysis

The IUPAC name of the compound is “ethyl 4-hydroxypyrazolo [1,5-a]pyrazine-2-carboxylate” and its InChI Code is "1S/C9H9N3O3/c1-2-15-9(14)6-5-7-8(13)10-3-4-12(7)11-6/h3-5H,2H2,1H3,(H,10,13)".

Physical And Chemical Properties Analysis

The compound is a white to yellow solid. It has a storage temperature of +4C.

Scientific Research Applications

Synthesis Approaches

6-Ethyl-4-hydroxypyrazolo[1,5-a]pyrazine-2-carboxylic acid and its derivatives have been a focal point in the field of synthetic chemistry. For instance, substituted 3-hydroxypyrazoles, prepared from specific ethyl esters and hydrazine hydrate, are utilized in the synthesis of various pyrazole derivatives. One such derivative, 6-amino-5-cyano-3-(3-cyano-4,6-dimethylpyridin-2-ylthiomethyl)-4-(2-nitrophenyl)-2,4-dihydropyrano[2,3-c]pyrazole, showcases the intricate molecular and crystal structures characteristic of these compounds (Rodinovskaya et al., 2003).

Heterocyclic Compound Synthesis

The molecule also serves as a precursor in the synthesis of heterocyclic compounds. In a notable study, 4-heteryl-substituted derivatives of methylpyrazolo[1,5-a]pyrazine-4-carboxylates were synthesized through palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]pyrazines. These intermediates were further processed to create compounds with potential pharmacological applications (Tsizorik et al., 2020).

Derivative Formation and Applications

Further, the versatility of this molecule is evident in its role in forming diverse derivatives. For instance, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates were manipulated to yield a range of derivatives, demonstrating the molecule's utility in creating novel compounds for various applications (Harb et al., 1989).

Future Directions

Pyrrolopyrazine derivatives, including “6-Ethyl-4-hydroxypyrazolo[1,5-a]pyrazine-2-carboxylic acid”, have shown a wide range of biological activities, making them attractive scaffolds for drug discovery research. Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in the available resources will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.